Cas no 828927-95-3 (Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)-)

• Product Name: Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)-
• CAS No: 828927-95-3
• MF: C₃₈H₂₉N₂OP
• MW: 560.623430013657
• CID: 680670
• PubChem ID: 11388836
• Update Time: 2025-06-07

Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)- Chemical and Physical Properties

Names and Identifiers

• Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)-
• (R)-(+)-4-[2-(Diphenylphosphino)-1-naphthalenyl]-N-[(R)-1-phenylethoxy]phthalazine,min.97
• (1R)-1-[2-(Diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]phthalazine (ACI)
• (R,R)-O-PINAP
• 828927-94-2
• (R,S)-O-PINAP
• G79016
• (R)-(+)-4-[2-(Diphenylphosphino)-1-naphthalenyl]-N-[(R)-1-phenylethoxy]phthalazine
• (R)-4-[2-(Diphenylphosphino)-1-naphthalenyl]-N-[(R)-1-phenylethoxy]phthalazine
• 828927-95-3
• CS-0088702
• (S)-(-)-4-[2-(Diphenylphosphino)-1-Naphthalenyl]-n-[(R)-1-phenylethoxy]phthalazine,min. 97%(R,S)-O-pinap
• (S)-4-[2-(Diphenylphosphino)-1-naphthalenyl]-N-[(R)-1-phenylethoxy]phthalazine
• MFCD11973799

• Inchi： 1S/C38H29N2OP/c1-27(28-15-5-2-6-16-28)41-38-34-24-14-13-23-33(34)37(39-40-38)36-32-22-12-11-17-29(32)25-26-35(36)42(30-18-7-3-8-19-30)31-20-9-4-10-21-31/h2-27H,1H3
• InChI Key： CRRMWTXRDGJNLJ-UHFFFAOYSA-N
• SMILES： N1C(OC(C)C2C=CC=CC=2)=C2C(C=CC=C2)=C(C2=C(P(C3C=CC=CC=3)C3C=CC=CC=3)C=CC3C2=CC=CC=3)N=1

Computed Properties

• Exact Mass: 560.20175055g/mol
• Monoisotopic Mass: 560.20175055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Melting Point: 64-65°C
• Sensitiveness: air sensitive
• Specific Rotation: +78.5° (c 0.25, CHCl3)

Additional information on Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)-

Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R)- (CAS No. 828927-95-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its intricate molecular structure, exhibits a unique blend of chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced functional materials.

The molecular framework of Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R) incorporates several key functional groups, including a diphenylphosphino moiety and a (1R)-1-phenylethoxy substituent. These components contribute to its distinct reactivity and interaction capabilities with biological targets, making it an intriguing subject for further investigation. The presence of the diphenylphosphino group, in particular, suggests potential utility in coordination chemistry and catalysis, while the (1R)-configuration indicates a specific stereochemical arrangement that could influence its biological activity.

In recent years, there has been a growing interest in the development of phthalazine derivatives as pharmacological agents. Phthalazines are known for their structural similarity to benzothiophenes and benzopyrans, which are classes of compounds with well-documented biological activities. The compound Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R) represents an advanced derivative with the potential to exhibit enhanced efficacy and selectivity in therapeutic applications.

One of the most compelling aspects of this compound is its potential role in drug discovery. The combination of the diphenylphosphino and (1R)-1-phenylethoxy groups creates a multifunctional scaffold that can interact with various biological targets. This versatility makes it a valuable tool for medicinal chemists seeking to design novel small-molecule drugs. Furthermore, the stereochemical purity of the (1R)-configuration ensures that interactions with biological receptors are specific and predictable, which is crucial for achieving desired pharmacological effects.

The chemical properties of Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R) also make it suitable for applications in materials science. The diphenylphosphino group can serve as a ligand in coordination complexes, while the phthalazine core provides stability and reactivity. These characteristics are particularly relevant in the design of advanced materials such as organic semiconductors and catalysts. The compound's ability to form stable complexes with transition metals suggests potential use in catalytic processes that could be applied in industrial chemistry.

Recent research has begun to explore the biological activities of phthalazine derivatives. Studies have shown that certain phthalazines exhibit anti-inflammatory, anticancer, and antimicrobial properties. The compound Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(1R)-1-phenylethoxy]-,(1R), with its unique structural features, may also contribute to these areas of research. Its ability to interact with biological targets at both the molecular and cellular levels makes it a promising candidate for further investigation.

In conclusion, Phthalazine,1-[2-(diphenylphosphino)-1-naphthalenyl]-4-[(IR) - 10 - phenylethoxy ] - , ( IR ) - strong > represents an exciting advancement in the field of organic chemistry. Its complex molecular structure and versatile functional groups position it as a valuable tool for drug discovery and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.